2-ethoxy-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzamide

• IUPAC Name: 2-ethoxy-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzamide
• InChI: InChI=1S/C14H21NO4/c1-4-19-12-8-6-5-7-11(12)13(16)15-9-14(2,17)10-18-3/h5-8,17H,4,9-10H2,1-3H3,(H,15,16)
• InChI Key: ZZRMSSOXPDBADM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC(C)(COC)O
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• CAS No.: 1334368-99-8

Description

Chemical Reactions Analysis

Benzamides, including EHMB, can undergo various chemical reactions. For instance, they can participate in free radical reactions. Substitutions at the benzylic position can occur via either SN1 or SN2 pathways, depending on the nature of the benzylic halides.

Scientific Research Applications

Synthesis and Chemical Properties

A study by Bobeldijk et al. (1990) outlines a high-yield synthesis method for benzamide precursors, showcasing the utility of benzamides in radiopharmaceutical preparations. The process involves starting from dimethoxybenzoic acid, highlighting the relevance of such compounds in the development of diagnostic tools (Bobeldijk et al., 1990).

Molecular Interactions and Binding Properties

Research on substituted benzamides, like the study by Hall et al. (1985), indicates these compounds' selective binding to dopamine-D2 receptors in the brain. Such findings underscore the potential of benzamide derivatives in neurological research, particularly in understanding and treating conditions like psychosis (Hall, Köhler, & Gawell, 1985).

Material Science Applications

A study by Mitsuhashi et al. (2016) explores the complexation of benzamide derivatives with manganese, leading to the formation of structures with unique magnetic properties. This research opens avenues for utilizing such compounds in material science, especially in designing magnets or enhancing magnetic storage technologies (Mitsuhashi et al., 2016).

Antioxidant Activities

Demir et al. (2015) conducted an in-depth analysis of a benzamide derivative's structural and antioxidant properties. The combination of experimental and theoretical approaches, including X-ray diffraction and DFT calculations, provides insights into the compound's potential as an antioxidant. Such properties are crucial for developing therapeutics and understanding the molecular basis of oxidative stress (Demir et al., 2015).

Future Directions

Given the potential therapeutic benefits of EHMB in various fields of research and industry, future research could focus on further elucidating its properties, mechanisms of action, and potential applications. This could involve in vivo biochemical tests of effective amides.